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Compound of Interest

Compound Name: Methacholine iodide

Cat. No.: B1623020

Disclaimer: This document provides essential safety and logistical information for handling
Methacholine iodide in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals. This guidance is based on the safety data of analogous
compounds, as a specific Safety Data Sheet (SDS) for Methacholine iodide is not publicly
available. Always consult your institution's Environmental Health and Safety (EHS) department
for specific protocols and adhere to all local, regional, and national regulations.

Immediate Safety and Handling Protocol

Methacholine iodide should be handled with care, treating it as a hazardous substance. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact.

1. Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following should be worn at all
times when handling Methacholine iodide:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in conjunction with goggles when there is a risk of splashing.[1][2][3]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. It is good
practice to double-glove.[2][4]
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o Body Protection: Alab coat is essential. For procedures with a higher risk of contamination,
chemical-resistant overalls or an apron should be used.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator is necessary.

2. Safe Handling and Storage:

e Handling: Avoid creating dust when handling the solid powder. Use in a well-ventilated area
and keep containers tightly closed when not in use. Do not eat, drink, or smoke in the
handling area.

o Storage: Store Methacholine iodide in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents. The container should be clearly
labeled.

Quantitative Data from Analogous Compounds

The following table summarizes key data from the Safety Data Sheets of similar compounds
and should be considered indicative of the properties of Methacholine iodide.

Property Choline iodide Reference
Molecular Formula C5H14INO

Molecular Weight 231.08 g/mol

Appearance White powder solid

Melting Point 263.00 - 264.00 °C

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.
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» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if irritation develops or persists.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention immediately.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek immediate medical attention.

Spill Response:
In the event of a spill, ensure the area is well-ventilated and restrict access.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or
earth.

Cleanup: Carefully sweep or scoop up the absorbed material into a suitable, labeled
container for hazardous waste disposal. Avoid generating dust.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials
should be disposed of as hazardous waste.

Disposal Plan

All waste containing Methacholine iodide must be treated as hazardous waste.

» Solid Waste: Collect unused or expired Methacholine iodide powder in a clearly labeled,
sealed container designated for hazardous chemical waste.

Contaminated Materials: Any items that have come into direct contact with Methacholine
iodide, such as gloves, weighing paper, and paper towels, should be collected in a separate,
clearly labeled hazardous waste container.

e Aqueous Waste: Aqueous solutions containing Methacholine iodide should be collected in
a labeled, leak-proof container for hazardous aqueous waste. Do not dispose of down the
drain. For iodide-containing solutions, neutralization with a sodium thiosulfate solution to
convert reactive iodine to non-hazardous iodide ions may be a required pretreatment before
disposal; consult your EHS department for specific procedures.
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Safe Handling Workflow

Safe Handling Workflow for Methacholine lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Methacholine lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623020#personal-protective-equipment-for-
handling-methacholine-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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